4-bromophenyl 3-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)propanoate

• IUPAC Name: (4-bromophenyl) 3-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)propanoate
• InChI: InChI=1S/C20H18BrNO4/c21-10-1-3-11(4-2-10)26-16(23)7-8-22-19(24)17-12-5-6-13(15-9-14(12)15)18(17)20(22)25/h1-6,12-15,17-18H,7-9H2
• InChI Key: YXLOWKBVOAIKOB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C3C=CC2C4C3C(=O)N(C4=O)CCC(=O)OC5=CC=C(C=C5)Br
• Molecular Formula: C20H18BrNO4
• Molecular Weight: 416.3 g/mol

Description

4-bromophenyl 3-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)propanoate is a useful research compound. Its molecular formula is C20H18BrNO4 and its molecular weight is 416.3 g/mol. The purity is usually 95%.
The exact mass of the compound 4-bromophenyl 3-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)propanoate is 415.04192 g/mol and the complexity rating of the compound is 647. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-bromophenyl 3-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-bromophenyl 3-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

Research has demonstrated the synthesis of new derivatives of the chemical compound, focusing on their antiviral properties. A series of 1-aryl-3-{3,5-dioxo-4-azatetracyclo[5.3.2.0^2,6^.0^8,10^]dodec-11-en-4-yl}ureas were synthesized and evaluated for their antiviral activity against smallpox vaccine virus. Notably, compounds such as 3-{3,5-dioxo-4-azatetracyclo[5.3.2.0^2,6^.0^8,10^]dodec-11-en-4-yl}-1-(4-methylphenyl)urea, and others demonstrated pronounced antiviral activity, indicating a potential route for developing new antiviral agents (Selivanov et al., 2017).

Antifungal Activity

Derivatives of the chemical compound have been evaluated for antifungal activity against a range of yeasts and molds, showing broad-spectrum in vitro activity. Especially, the 4-bromophenyl derivative exhibited significant effectiveness against Aspergillus spp. and fluconazole-resistant yeast isolates, including Candida glabrata and Saccharomyces cerevisiae. This highlights its potential as a novel antifungal agent for combating opportunistic fungal infections (Buchta et al., 2004).

Antibacterial Applications

The utility of 4-(4-bromophenyl)-4-oxobut-2-enoic acid as a precursor for synthesizing a novel series of heterocyclic compounds, including pyridazinones and furanones derivatives, was explored. These compounds have been studied for their antibacterial activities, marking a significant stride in the search for new antibacterial agents (El-hashash et al., 2015).